Cas no 2172512-81-9 (3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid
• CAS No: 2172512-81-9
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 6290499
• PubChem ID: 165957642
• Update Time: 2025-06-30

3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid
• 2172512-81-9
• EN300-1290074
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pentanoic acid

• Inchi： 1S/C10H13ClO3S/c1-2-8(5-10(12)13)15-6-7-3-4-9(11)14-7/h3-4,8H,2,5-6H2,1H3,(H,12,13)
• InChI Key： CQMLSAKRJRMDAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(CC(=O)O)CC)O1

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.7Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid

3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid (CAS No. 2172512-81-9)

The compound 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid (CAS No. 2172512-81-9) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a pentanoic acid backbone and a 5-chlorofuran moiety connected via a methylsulfanyl group. The combination of these structural elements imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the design of anti-inflammatory and antioxidant agents. The presence of the chlorinated furan ring contributes to its stability and reactivity, while the pentanoic acid group enhances its solubility and bioavailability. These properties make it an ideal candidate for further exploration in drug discovery programs.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its sulfur-containing functional groups enable it to participate in various polymerization reactions, leading to the synthesis of advanced materials with tailored mechanical and thermal properties. Recent advancements in sustainable chemistry have also focused on the green synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid, utilizing renewable feedstocks and energy-efficient reaction conditions.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the 5-chlorofuran derivative, followed by nucleophilic substitution to introduce the methylsulfanyl group, and finally, the introduction of the pentanoic acid moiety through carboxylation reactions. These steps are optimized to ensure high yields and purity, making it suitable for large-scale production.

From an environmental perspective, 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, with no significant toxicity observed at environmentally relevant concentrations. This makes it a safer alternative to traditional chemicals in certain industrial applications.

In conclusion, 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentanoic acid (CAS No. 2172512-81-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial contexts. As research continues to uncover new possibilities for this compound, its role in driving innovation across various sectors is expected to grow significantly.